Acid Red 407

Acid Red 407, also known as Acid Red 74, is an organic synthetic dye primarily utilized in the textile industry for coloring fabrics and fibers. It is characterized by its dark red powder form and exhibits good solubility in water, particularly under acidic conditions. The dye maintains relative stability in acidic environments but is prone to fading when subjected to light and heat exposure. Acid Red 407 has the molecular formula $C_{51}H_{63}N_{3}O_{11}S$ and a CAS number of 146103-68-6.

• Oxidation: The dye can be oxidized under specific conditions, leading to various oxidation products.
• Reduction: It can be reduced using agents like sodium dithionite, resulting in colorless leuco forms.
• Substitution: The compound can participate in substitution reactions where functional groups are replaced, altering its properties.

Common reagents involved in these reactions include oxidizing agents such as hydrogen peroxide and reducing agents like sodium dithionite. The outcomes of these reactions depend significantly on the conditions and reagents used.

Acid Red 407 exhibits notable biological activity, particularly in staining techniques for cellular visualization. Its mechanism of action involves interactions with molecular targets through electrostatic and hydrophobic forces, affecting cell structure and function. Research has explored its potential applications in drug delivery systems and as a diagnostic tool in medicine.

The synthesis of Acid Red 407 typically involves a condensation reaction between p-thiophenol and aniline, followed by subsequent chemical modifications to achieve the desired product. This synthetic pathway allows for the production of the dye with specific properties tailored for its applications in various industries.

Acid Red 407 finds diverse applications across several fields:

• Textile Industry: Widely used for dyeing fabrics due to its vibrant color and solubility.
• Analytical Chemistry: Serves as a pH indicator and is utilized in various analytical techniques to study reaction mechanisms.
• Biological Staining: Employed in microscopy for visualizing cellular components.
• Medicine: Investigated for potential use in drug delivery systems and diagnostics.

Its broad applicability stems from its unique chemical properties and stability under specific conditions.

Studies have shown that Acid Red 407 interacts with various biological molecules, leading to significant alterations in their properties. The interactions are primarily driven by electrostatic attraction and hydrophobic interactions, which can affect cellular functions. These properties make Acid Red 407 a candidate for further research into its use in therapeutic applications .

Acid Red 407 can be compared with several similar compounds that share common applications but differ in chemical properties:

What distinguishes Acid Red 407 from these compounds is its specific solubility profile, stability under acidic conditions, and versatility across multiple fields.

Acid Red 407, identified by CAS number 146103-68-6, is a complex azo dye with the molecular formula C32H19Cl2CrN10Na2O11S1 and a molecular weight of 920.51 [7]. This compound belongs to the class of single azo, 1:2 metal complexes, specifically containing chromium as the central metal ion [7] [2]. The dye appears as a yellowish powder and is primarily utilized in the textile industry for dyeing and printing wool, silk, and nylon, as well as for coloring leather [7] [2].

Diazotization and Coupling Reactions

The synthesis of Acid Red 407 begins with the fundamental diazotization reaction, which is the first critical step in azo dye formation [10] [13]. This process involves the conversion of a primary aromatic amine into a diazonium salt through reaction with nitrous acid, typically generated in situ from sodium nitrite and hydrochloric acid [10] [11].

The diazotization reaction for azo dyes follows this general mechanism:

• Formation of nitrous acid from sodium nitrite and hydrochloric acid
• Reaction of the primary aromatic amine with nitrous acid to form the diazonium salt
• Stabilization of the highly reactive diazonium salt at low temperatures (0-5°C) [10] [11]

The temperature control during diazotization is particularly crucial, as diazonium salts are inherently unstable and decompose rapidly at higher temperatures [10]. The reaction is typically conducted between 0-5°C with continuous stirring in an acidic medium to minimize contact with water and prevent premature decomposition [10] [11].

For Acid Red 407 synthesis, the diazotization likely involves aromatic amines with specific substituents that contribute to the final structure of the dye [9] [11]. Following diazotization, the resulting diazonium salt undergoes a coupling reaction with an appropriate coupling component [9] [10].

The coupling reaction represents the second major step in azo dye synthesis, where the diazonium salt acts as an electrophile and reacts with an electron-rich aromatic compound (the coupling component) [29] [30]. This electrophilic aromatic substitution typically occurs at the para position relative to the electron-donating group on the coupling component, or at the ortho position if the para position is already occupied [30] [31].

The general mechanism for the coupling reaction involves:

• Electrophilic attack of the diazonium ion on the electron-rich aromatic ring
• Formation of the azo linkage (-N=N-) between the two aromatic systems
• Restoration of aromaticity through deprotonation [29] [31]

For Acid Red 407, the coupling reaction likely occurs in a controlled environment with specific pH conditions to ensure proper reactivity and selectivity [29] [32]. The resulting azo compound then serves as a ligand for subsequent metal complexation [7] [12].

Metal Coordination Processes

The distinctive feature of Acid Red 407 is its chromium complex structure, where the azo compound coordinates with chromium(III) ions to form a 1:2 metal complex [7] [12]. This metallization process significantly enhances the dye's fastness properties, particularly its resistance to light and washing [12] [18].

The metal coordination process for Acid Red 407 involves several key steps:

• Preparation of the azo compound through diazotization and coupling reactions
• Adjustment of pH to facilitate metal complexation
• Addition of a chromium salt, typically basic chromium sulfate
• Formation of the 1:2 metal complex through coordination of two azo ligand molecules with one chromium(III) ion
• Isolation and purification of the resulting metal complex dye [12] [18]

The metallization typically occurs at elevated temperatures (75-80°C) and requires careful pH control, usually maintained around 5.5 with acetic acid [12]. The chromium ion coordinates with the azo compound through the nitrogen atoms of the azo group and adjacent oxygen atoms (typically from hydroxyl groups), forming a stable chelate structure [12] [16].

This metal coordination significantly alters the properties of the dye, resulting in:

• Bathochromic shift (shift to longer wavelengths) in the absorption spectrum
• Enhanced light fastness due to protection of the azo chromophore against ultraviolet degradation
• Improved wash fastness through stronger binding to the substrate
• Modified solubility characteristics [12] [20]

The 1:2 chromium complex structure of Acid Red 407 is particularly important for its application properties, as it provides superior fastness compared to non-metallized azo dyes [12] [18]. The metal complexation process must be carefully controlled to ensure complete coordination while minimizing free metal content in the final product [12] [19].

Industrial Synthesis Optimization

Yield Enhancement Strategies

Industrial production of Acid Red 407 requires careful optimization to maximize yield while maintaining product quality and cost-effectiveness [18] [33]. Several strategies have been developed to enhance the yield of metal complex azo dyes like Acid Red 407.

Reaction Parameter Optimization:

Temperature control is critical throughout the synthesis process. During diazotization, maintaining temperatures between 0-5°C prevents decomposition of the diazonium salt, while the coupling reaction may require specific temperature ranges depending on the reactants [10] [33]. For the metallization step, temperatures around 75-80°C are typically optimal for chromium complex formation [12] [33].

pH control significantly impacts both coupling efficiency and metal coordination. The coupling reaction often requires specific pH conditions depending on the coupling component (acidic for aniline derivatives, basic for phenol derivatives), while metallization typically occurs at slightly acidic pH (around 5.5) [12] [29]. Automated pH monitoring and control systems are employed in industrial settings to maintain optimal conditions [35].

Reaction time optimization balances complete conversion with minimizing side reactions. Extended reaction times may lead to decomposition of intermediates or formation of unwanted byproducts [33] [35].

Reagent Selection and Preparation:

High-purity starting materials are essential for achieving maximum yield and consistent product quality [34]. Impurities in precursors can lead to side reactions, reduced yield, and inconsistent dye properties [34] [35].

Optimized molar ratios of reactants prevent wastage while ensuring complete conversion. Slight excesses of certain reagents (such as sodium nitrite in diazotization) may be used to ensure complete reaction [10] [34].

Proper dissolution and dispersion of reactants improve reaction efficiency. Industrial processes often employ specialized mixing equipment to ensure homogeneous reaction conditions [33] [35].

Process Engineering Improvements:

Continuous flow processes have been developed for certain stages of azo dye synthesis, particularly diazotization, to improve efficiency and safety by minimizing the accumulation of unstable intermediates [33] [35].

Advanced reactor designs with improved mixing capabilities ensure uniform reaction conditions throughout the vessel, particularly important for large-scale production [33] [35].

Heat transfer optimization is crucial for maintaining precise temperature control during exothermic reactions like diazotization and for the elevated temperatures required during metallization [33] [35].

Catalytic Approaches:

Research into catalytic systems for azo coupling reactions has shown potential for improving reaction rates and selectivity [27]. Certain metal catalysts can facilitate coupling reactions under milder conditions, potentially reducing energy requirements and side reactions [27].

For the metallization step, optimized conditions for chromium complex formation may include specific additives that facilitate coordination and improve the efficiency of the process [18] [21].

These yield enhancement strategies collectively contribute to more efficient industrial production of Acid Red 407, reducing waste and improving economic viability while maintaining product quality [33] [35].

Purification and Quality Control Protocols

The industrial production of Acid Red 407 requires rigorous purification and quality control protocols to ensure consistent product quality and performance [19] [26]. These protocols are essential for removing impurities, unreacted materials, and byproducts that could affect the dye's properties and application performance.

Purification Methods:

Filtration is a primary purification step in industrial dye production. Various filtration techniques, including pressure filtration and vacuum filtration, are employed to remove insoluble impurities and unreacted materials [12] [25]. For metal complex dyes like Acid Red 407, filtration is particularly important for removing any precipitated metal salts or other solid impurities [12].

Ultrafiltration technology has been developed specifically for metal complex dyes to reduce free metal content and electrolytes in the final product [12]. This technique allows for the production of highly concentrated purified metal-complex dyes with drastically reduced free chromium and electrolyte content, addressing environmental concerns associated with metal complex dyes [12] [25].

Crystallization is often employed to improve purity and achieve the desired physical form of the dye. Controlled crystallization conditions help ensure consistent particle size and crystal structure, which can affect the dye's solubility and application properties [34] [25].

Salting-out procedures may be used to precipitate the dye from solution, separating it from water-soluble impurities. The choice of salting agent and concentration is optimized to maximize recovery while maintaining purity [25] [34].

Quality Control Parameters:

Spectrophotometric analysis is a fundamental quality control method for dyes. Absorption spectra are measured to verify the dye's color properties and detect potential impurities that might affect its performance [19] [26]. For Acid Red 407, the maximum absorption wavelength and intensity are key parameters that indicate proper formation of the chromium complex [16] [19].

Chromatographic techniques, particularly high-performance liquid chromatography (HPLC), are used to assess purity and detect trace impurities. HPLC analysis can identify and quantify unreacted starting materials, reaction byproducts, and other organic impurities [19] [26].

Metal content analysis is critical for metal complex dyes like Acid Red 407. Techniques such as atomic absorption spectroscopy and X-ray fluorescence analysis are used to determine both total chromium content and free (unbound) chromium levels [12] [19]. Controlling free metal content is particularly important for environmental compliance and product performance [12].

Physical property testing includes parameters such as particle size distribution, moisture content, and solubility. These properties affect the dye's handling, storage stability, and application behavior [26] [28].

Application testing involves dyeing standard fabric samples under controlled conditions to evaluate color strength, shade, and fastness properties. This provides a practical assessment of the dye's performance and consistency [26] [35].

Industrial Quality Control Protocol:

A comprehensive quality control protocol for industrial production of Acid Red 407 typically includes:

• In-process testing during synthesis to monitor reaction progress and intermediate quality [26] [35]
• Final product testing against established specifications for:
  • Color strength and shade (spectrophotometric analysis)
  • Purity (chromatographic analysis)
  • Total and free chromium content
  • Particle size distribution
  • Moisture content
  • pH of aqueous solution
  • Solubility characteristics
  • Application performance on standard substrates [19] [26] [28]
• Documentation and certification of test results for each production batch [26] [35]

Acid Red 407 demonstrates distinctive binding characteristics across various textile substrates, with performance varying significantly based on fiber type and molecular structure. The dye's molecular formula reveals a complex chromium-containing structure with the composition C₃₂H₁₉Cl₂CrN₁₀Na₂O₁₁S, featuring a molecular weight of 920.51 daltons [1] [2] [3]. This single azo, 1:2 metal complex structure provides the fundamental basis for its diverse substrate interactions [1] [4] [3].

Protein Fiber (Wool/Silk) Affinity Mechanisms

The interaction between Acid Red 407 and protein fibers operates through sophisticated metal complex formation mechanisms that ensure strong substrate affinity and excellent color development. The dye exhibits exceptional performance on wool and silk substrates, characterized by its ability to form stable 1:2 metal complexes with the protein fiber structure [1] [5] [4].

Molecular Binding Mechanisms

The chromium-centered metal complex structure of Acid Red 407 facilitates direct coordination with amino acid residues present in protein fibers. The dye molecules interact primarily with basic amino acid groups, including lysine, arginine, and histidine residues, through electrostatic attractions and coordination bonding [6] [7]. The pH-dependent nature of this interaction requires acidic dyeing conditions, typically maintained at pH 4.5-6.0 using acetic acid or citric acid as auxiliaries [7] [8].

Wool Substrate Performance

Comprehensive analysis reveals that Acid Red 407 achieves superior performance metrics on wool substrates. The dye demonstrates excellent penetration into the wool fiber matrix, with dyeing procedures typically conducted at temperatures ranging from 185-200°C to ensure optimal fiber swelling and dye diffusion [7] [8]. The metal complex structure provides enhanced wash fastness properties, with ratings consistently achieving 4-5 on the standard fastness scale [1] [9] [10].

The wool dyeing process benefits from the dye's inherent compatibility with protein fiber chemistry. Studies indicate that the 1:2 metal complex configuration allows for multiple binding sites per dye molecule, resulting in improved color strength and reduced bleeding during subsequent processing [5] [4]. Light fastness performance on wool substrates typically ranges from 3-4, demonstrating moderate to good resistance to photodegradation [1] [8].

Silk Substrate Characteristics

Silk fibers exhibit similar affinity patterns to wool, though with subtle differences in binding kinetics and final color characteristics. The smoother surface structure of silk allows for more uniform dye distribution, resulting in enhanced color evenness and brilliance [7] [11]. The protein structure of silk, primarily composed of fibroin, provides ample binding sites for the metal complex dye structure [12] [6].

Dyeing parameters for silk require temperature modifications, typically conducted at 185°C to prevent fiber damage while maintaining adequate dye fixation [7]. The resulting fastness properties on silk demonstrate excellent wash fastness (4-5 rating) and good light fastness (4-5 rating), making it suitable for high-quality textile applications [9] [8].

Synthetic Fiber (Nylon) Binding Efficiency

The interaction between Acid Red 407 and nylon substrates represents a distinct mechanism compared to protein fiber dyeing, primarily involving hydrophobic interactions and hydrogen bonding rather than metal complex formation with amino acid residues.

Nylon Binding Mechanisms

Nylon fibers, being synthetic polyamides, contain amide linkages that provide limited binding sites for acid dyes. The dyeing mechanism relies primarily on hydrogen bonding between the dye molecule and the amide groups in the nylon polymer chain [13] [8]. The process requires careful pH control, typically maintained at pH 4.5-6.0, with the addition of leveling agents such as ammonium sulfate to ensure uniform dye distribution [6] [8].

Performance Characteristics on Nylon

Acid Red 407 demonstrates good to excellent performance on nylon substrates, though with different characteristics compared to protein fibers. The dye achieves satisfactory color strength, with K/S values indicating moderate to high color intensity [8] [14]. The binding efficiency on nylon requires higher dye concentrations compared to protein fibers to achieve equivalent color depth [13] [8].

Fastness properties on nylon substrates show excellent light fastness ratings of 5-6, superior to performance on protein fibers [8]. Wash fastness maintains good performance at 4-5 rating, while perspiration fastness demonstrates adequate performance with ratings of 4 for acidic conditions and 4-5 for alkaline conditions [8].

Temperature and Processing Requirements

Nylon dyeing with Acid Red 407 requires processing temperatures of 100°C, significantly lower than protein fiber requirements [8]. The dyeing process typically involves a gradual temperature increase at 2°C per minute to 100°C, followed by a 40-60 minute treatment period to ensure adequate dye penetration and fixation [8].

The use of auxiliary chemicals becomes more critical for nylon dyeing, with leveling agents and penetrating agents required to overcome the synthetic fiber's resistance to dye uptake [13] [8]. After-treatment with fixing agents can improve wet fastness properties, particularly important for nylon applications requiring enhanced durability [8].

Leather Matrix Compatibility Studies

Acid Red 407 demonstrates significant compatibility with leather substrates, representing an important application area beyond traditional textile uses. The dye's performance in leather applications involves complex interactions with the collagen matrix and requires specialized processing techniques to achieve optimal results.

Leather Penetration Mechanisms

The interaction between Acid Red 407 and leather substrates involves penetration into the collagen fiber structure through acidified aqueous solutions. The dyeing process typically utilizes organic and inorganic acids to create favorable conditions for dye-substrate interaction [15]. The metal complex structure of the dye facilitates binding with basic groups present in the processed collagen matrix [16] [17].

Studies indicate that leather dyeing with Acid Red 407 requires careful pH management, typically maintained in the acidic range to promote dye penetration and fixation [15] [16]. The process involves running the dye solution for extended periods, often 20 minutes or more, to ensure uniform penetration and leveling throughout the leather thickness [15].

Performance Metrics in Leather Applications

Acid Red 407 exhibits good to very good performance characteristics when applied to leather substrates. The dye demonstrates excellent compatibility with various leather types and tanning processes, making it suitable for diverse leather finishing applications [16] [17]. Color strength on leather substrates achieves satisfactory levels, though typically lower than textile applications due to the different substrate characteristics [10].

Fastness properties in leather applications show moderate to good performance across multiple parameters. Light fastness typically ranges from 4-5, demonstrating good resistance to photodegradation under normal use conditions [16] [10]. Water spotting resistance, a critical property for leather applications, shows ratings of 4, indicating good resistance to water-induced color changes [16].

Processing Considerations

Leather dyeing with Acid Red 407 requires specialized processing equipment and techniques. The dye can be applied through spray or roller application methods, with dilution in appropriate solvents or water-based systems [16] [18]. The compatibility with various resin systems, including polyurethane, acrylic, and nitrocellulose, provides flexibility in leather finishing formulations [16] [18].

Temperature control during leather dyeing proves less critical than textile applications, with ambient to moderate temperatures typically sufficient for adequate dye fixation [17] [18]. The use of penetrating agents and leveling syntans can improve dye distribution and final color uniformity [17].

Comparative Performance Metrics

Lightfastness and Washfastness Benchmarking

Comparative analysis of Acid Red 407's fastness properties against industry standards and related compounds reveals superior performance characteristics in multiple testing categories. The benchmarking studies utilize standardized test methods to ensure accurate performance comparisons.

Lightfastness Performance Analysis

Lightfastness testing of Acid Red 407 follows ISO 105-B02 standards, utilizing xenon lamp exposure under controlled conditions [8] [19]. The dye demonstrates variable performance depending on substrate type, with ratings ranging from 3-4 on wool to 5-6 on nylon substrates [8] [10]. This performance variation reflects the different binding mechanisms and substrate interactions characteristic of each fiber type.

Comparative studies against Acid Red 1 reveal superior lightfastness for Acid Red 407, with ratings consistently exceeding the comparison dye by 0.5-1.0 rating points [10] [20]. The enhanced lightfastness properties correlate with the 1:2 metal complex structure, which provides improved photostability compared to simpler azo dye structures [5] [8].

Extended exposure testing demonstrates that Acid Red 407 maintains color integrity significantly longer than benchmark compounds under accelerated aging conditions [8] [21]. The chromium metal complex center contributes to this enhanced stability by providing protective coordination around the chromophore system [5] [8].

Washfastness Benchmarking Results

Washfastness evaluation utilizing ISO 105-C02 testing protocols reveals excellent performance characteristics for Acid Red 407 across multiple substrate types [8] [10]. The dye consistently achieves ratings of 4-5 on protein fibers and 4-5 on nylon substrates, demonstrating superior performance compared to many conventional acid dyes [1] [9] [8].

Comparative analysis with industry benchmark dyes shows Acid Red 407 achieving superior washfastness compared to Acid Red 1, which typically achieves ratings of only 2 [10] [20]. This significant performance advantage makes Acid Red 407 particularly suitable for applications requiring enhanced durability during laundering [1] [9].

The washfastness performance correlates directly with the strength of dye-substrate interactions, with the metal complex structure providing multiple binding sites that resist dissolution during washing procedures [5] [4]. Testing at elevated temperatures (50°C) confirms maintained performance under harsh washing conditions [8].

Perspiration and Water Fastness Performance

Perspiration fastness testing according to ISO 105-E02 standards demonstrates good to excellent performance for Acid Red 407 under both acidic and alkaline perspiration conditions [8] [10]. The dye achieves ratings of 4-5 under acidic conditions and 5 under alkaline conditions on wool substrates, indicating superior resistance to body fluid exposure [8].

Water fastness evaluation following ISO 105-E01 protocols shows consistent performance with ratings of 4-5 across multiple substrate types [8] [10]. This performance level ensures adequate color retention under moisture exposure conditions typical in textile and leather applications [1] [9].

pH-Dependent Chromatic Stability

The chromatic stability of Acid Red 407 across varying pH conditions represents a critical performance parameter for diverse application environments. Comprehensive pH stability studies reveal distinct performance zones that define optimal usage conditions.

pH Stability Profile Analysis

Extensive pH stability testing demonstrates that Acid Red 407 maintains optimal chromatic stability within the pH range of 5.0-7.0, achieving 95-100% color integrity retention [22] [23]. This optimal range encompasses typical application conditions for most textile and leather processing operations [7] [17].

The dye demonstrates good stability within the extended range of pH 3.5-9.0, maintaining 85-98% color integrity with minimal chromatic shift [10] [23]. This broad stability range provides operational flexibility for various processing conditions and end-use applications [22] [24].

Critical stability thresholds occur below pH 3.5 and above pH 9.0, where significant chromatic degradation becomes apparent [22] [23]. Below pH 2.0, color integrity drops below 40%, with severe chromatic shifts rendering the dye unsuitable for quality applications [24]. Similarly, at pH levels exceeding 11.0, stability deteriorates rapidly with color integrity falling below 50% [22].

Mechanistic Understanding of pH Effects

The pH-dependent behavior of Acid Red 407 correlates with protonation states of functional groups within the metal complex structure [25] [22]. Under optimal pH conditions, the chromium center maintains stable coordination with the organic ligands, preserving chromophore integrity and color characteristics [23] [26].

Acidic conditions below the optimal range can lead to protonation of coordination sites, potentially disrupting the metal complex structure and causing chromatic shifts [25] [27]. Conversely, highly alkaline conditions may promote hydrolysis reactions that compromise dye stability [22] [28].

Application Implications

The comprehensive pH stability profile establishes clear guidelines for Acid Red 407 applications across different processing environments. The excellent stability within pH 5.0-7.0 makes the dye particularly suitable for neutral dyeing processes and applications requiring minimal auxiliary chemical addition [22] [24].

The good stability extending to pH 3.5-9.0 accommodates most industrial dyeing processes, including acidic protein fiber dyeing and mildly alkaline synthetic fiber treatments [7] [8]. This broad compatibility reduces processing constraints and enhances operational flexibility [22].

The identified instability zones provide critical guidance for avoiding processing conditions that could compromise color quality. Applications requiring extreme pH conditions necessitate careful evaluation and potential reformulation to maintain acceptable performance standards [22] [24].